N'-[1-(1-hydroxy-2-naphthyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-1-(1-hydroxynaphthalen-2-yl)ethylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-10-9-15(20-18-10)17(23)21-19-11(2)13-8-7-12-5-3-4-6-14(12)16(13)22/h3-9,22H,1-2H3,(H,18,20)(H,21,23)/b19-11+
• InChI Key: PARKRNSYLFKXJI-YBFXNURJSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NN=C(C)C2=C(C3=CC=CC=C3C=C2)O
• Isomeric SMILES: CC1=CC(=NN1)C(=O)N/N=C(\C)/C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N'-[1-(1-hydroxy-2-naphthyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, also known as HNE-PCH, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of pyrazole and has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Antibacterial Applications

N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives, closely related to the queried compound, have been prepared and evaluated as potential antimicrobial agents. One such compound demonstrated high effectiveness against pathogenic and opportunistic strains of Staphylococcus aureus, with significant activity against methicillin-sensitive and methicillin-resistant strains (Pitucha et al., 2011).

Vibrational Spectroscopy and Molecular Dynamics

In a study involving N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a related compound, extensive quantum chemical studies were conducted. These included vibrational spectroscopic investigations, molecular dynamic simulations, and molecular docking studies. The study highlighted the industrial and biological importance of pyrazole derivatives, revealing insights into their stability and reactive properties (Pillai et al., 2017).

Synthesis and Activity Evaluation

Another related study synthesized various pyrazole derivatives, exploring their antimicrobial, anti-inflammatory, analgesic, anthelmintic, diuretic, and antipyretic activities. This underscores the versatile pharmacological potential of pyrazole derivatives (Kumaraswamy et al., 2008).

Structural Applications in Metal Ion Complexes

Pyrazole-based compounds, similar to the queried compound, have been used in forming complex structures with metal ions. For example, the synthesis of alkali metal ion complexes with pyrazole-based polydentate ligands has led to the formation of helix, double helix, and supramolecular cage-like structures (Hazra et al., 2011).

Corrosion Protection in Industrial Applications

In the context of industrial applications, pyrazole derivatives have been investigated for their corrosion protection behavior on mild steel, highlighting their potential as protective agents in corrosive environments (Paul et al., 2020).

Malaria Treatment Research

Studies have also evaluated pyrazole derivatives as potential inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase, an enzyme critical in the treatment of malaria (Vah et al., 2022).